5,6-diethyl-3-methanesulfinyl-1,2,4-triazine
Overview
Description
5,6-diethyl-3-methanesulfinyl-1,2,4-triazine is a versatile chemical compound with a molecular formula of C8H13N3OS and a molecular weight of 199.2733 . This compound is known for its unique properties, making it valuable in various scientific research fields, including medicine, agriculture, and environmental sciences.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5,6-diethyl-3-methanesulfinyl-1,2,4-triazine typically involves the reaction of appropriate precursors under controlled conditions.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to obtain the desired product .
Chemical Reactions Analysis
Types of Reactions
5,6-diethyl-3-methanesulfinyl-1,2,4-triazine undergoes various chemical reactions, including:
Oxidation: The methanesulfinyl group can be further oxidized to form sulfone derivatives.
Reduction: Reduction reactions can convert the methanesulfinyl group back to a sulfide.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like amines or thiols can be employed under basic or acidic conditions.
Major Products Formed
Oxidation: Sulfone derivatives.
Reduction: Sulfide derivatives.
Substitution: Various substituted triazine derivatives depending on the nucleophile used.
Scientific Research Applications
5,6-diethyl-3-methanesulfinyl-1,2,4-triazine has a wide range of applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications in drug development.
Industry: Utilized in the development of agrochemicals and environmental remediation agents.
Mechanism of Action
The mechanism of action of 5,6-diethyl-3-methanesulfinyl-1,2,4-triazine involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or disrupt cellular processes, leading to its observed biological effects. The exact pathways and targets may vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
5,6-diethyl-3-(methylsulfanyl)-1,2,4-triazine: Similar structure but with a methylsulfanyl group instead of methanesulfinyl.
4,6-diamino-1,3,5-triazine-2-carbohydrazide: Another triazine derivative with different functional groups.
Uniqueness
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-diethyl-3-methanesulfinyl-1,2,4-triazine involves the reaction of 2-amino-4,5-diethylthiazole with methanesulfinic acid followed by cyclization with cyanogen chloride.", "Starting Materials": [ "2-amino-4,5-diethylthiazole", "Methanesulfinic acid", "Cyanogen chloride" ], "Reaction": [ "Step 1: 2-amino-4,5-diethylthiazole is reacted with methanesulfinic acid in the presence of a suitable solvent and a catalyst to form 5,6-diethyl-3-methanesulfinyl-1,2,4-triazine intermediate.", "Step 2: The intermediate is then cyclized with cyanogen chloride in the presence of a base to form the final product, 5,6-diethyl-3-methanesulfinyl-1,2,4-triazine.", "Overall reaction: 2-amino-4,5-diethylthiazole + Methanesulfinic acid + Cyanogen chloride → 5,6-diethyl-3-methanesulfinyl-1,2,4-triazine" ] } | |
CAS No. |
2411202-16-7 |
Molecular Formula |
C8H13N3OS |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
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